Cas no 62897-80-7 (1,1'-(2-bromoethane-1,1-diyl)bis(4-methoxybenzene))

1,1'-(2-bromoethane-1,1-diyl)bis(4-methoxybenzene) structure
62897-80-7 structure
Product Name:1,1'-(2-bromoethane-1,1-diyl)bis(4-methoxybenzene)
CAS No:62897-80-7
MF:C16H17BrO2
MW:321.208984136581
CID:1641421
PubChem ID:188469
Update Time:2025-04-21

1,1'-(2-bromoethane-1,1-diyl)bis(4-methoxybenzene) Chemical and Physical Properties

Names and Identifiers

    • 1,1'-(2-bromoethane-1,1-diyl)bis(4-methoxybenzene)
    • 1-[2-bromo-1-(4-methoxyphenyl)ethyl]-4-methoxybenzene
    • AKOS002313323
    • 1,1-bis(4-methoxyphenyl)-2-bromoethane
    • SCHEMBL11351348
    • 1,1-di(p-methoxyphenyl)-2-bromoethane
    • 62897-80-7
    • 1-(2-Bromo-1-(4-methoxyphenyl)ethyl)-4-methoxybenzene
    • DTXSID60212066
    • SAOOIGOKKNPMNG-UHFFFAOYSA-N
    • STL089903
    • benzene, 1,1'-(2-bromoethylidene)bis[4-methoxy-
    • Inchi: 1S/C16H17BrO2/c1-18-14-7-3-12(4-8-14)16(11-17)13-5-9-15(19-2)10-6-13/h3-10,16H,11H2,1-2H3
    • InChI Key: SAOOIGOKKNPMNG-UHFFFAOYSA-N
    • SMILES: BrCC(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 320.04121
  • Monoisotopic Mass: 320.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 1.298
  • Boiling Point: 393.5°C at 760 mmHg
  • Flash Point: 162.5°C
  • Refractive Index: 1.571
  • PSA: 18.46
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